Cas no 16881-60-0 (Benzoic acid,2-hydroxy-3,5-bis(1-methylethyl)-, phenyl ester)

Benzoic acid,2-hydroxy-3,5-bis(1-methylethyl)-, phenyl ester structure
16881-60-0 structure
Product Name:Benzoic acid,2-hydroxy-3,5-bis(1-methylethyl)-, phenyl ester
CAS No:16881-60-0
MF:C19H22O3
MW:298.376185894012
CID:153922
PubChem ID:85622
Update Time:2025-04-19

Benzoic acid,2-hydroxy-3,5-bis(1-methylethyl)-, phenyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,2-hydroxy-3,5-bis(1-methylethyl)-, phenyl ester
    • phenyl 2-hydroxy-3,5-di(propan-2-yl)benzoate
    • phenyl 3,5-diisopropylsalicylate
    • Einecs 240-913-3
    • 3,5-Diisopropylsalicylic acid phenyl ester
    • 2-Hydroxy-3,5-bis(1-methylethyl)benzoic acid phenyl ester
    • U57DD99W6G
    • Salicylic acid, 3,5-diisopropyl-, phenyl ester
    • Benzoic acid, 2-hydroxy-3,5-bis(1-methylethyl)-, phenyl ester
    • DTXSID60168610
    • Phenyl 2-hydroxy-3,5-bis(1-methylethyl)benzoate
    • NS00025541
    • 16881-60-0
    • Inchi: 1S/C19H22O3/c1-12(2)14-10-16(13(3)4)18(20)17(11-14)19(21)22-15-8-6-5-7-9-15/h5-13,20H,1-4H3
    • InChI Key: YYEAGXUACASJES-UHFFFAOYSA-N
    • SMILES: OC1=C(C(=O)OC2C=CC=CC=2)C=C(C=C1C(C)C)C(C)C

Computed Properties

  • Exact Mass: 298.15696
  • Monoisotopic Mass: 298.157
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 358
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.5A^2
  • XLogP3: 5.8

Experimental Properties

  • Density: 1.099
  • Boiling Point: 395.4°Cat760mmHg
  • Flash Point: 154.8°C
  • Refractive Index: 1.562
  • PSA: 46.53
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